Cas no 956-03-6 (Meprylcaine Hydrochloride)

• Product Name: Meprylcaine Hydrochloride
• CAS No: 956-03-6
• MF: C₁₄H₂₂ClNO₂
• MW: 271.78298330307
• CID: 806518
• PubChem ID: 101925
• Update Time: 2025-06-25

Meprylcaine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2-methyl-2-(propylamino)-, 1-benzoate, hydrochloride (1:1)
• Meprylcaine Hydrochloride
• [2-methyl-2-(propylamino)propyl] benzoate,hydrochloride
• E-17-2
• EINECS 213-475-6
• Meprylcaine HCl
• Oracaine hydrochloride
• 1-Propanol, 2-methyl-2-(propylamino)-, benzoate (ester), hydrochloride
• MEPRYLCAINE HYDROCHLORIDE [WHO-DD]
• [2-methyl-2-(propylamino)propyl] benzoate;hydrochloride
• AKOS024374959
• MEPRYLCAINE HYDROCHLORIDE [JAN]
• HMS1571E10
• .BETA.-(N-PROPYLAMINO)-.BETA.,.BETA.-DIMETHYLETHYL BENZOATE HYDROCHLORIDE
• MEPRYLCAINE HYDROCHLORIDE [MART.]
• CHEMBL2104800
• 2-Methyl-2-(propylamino)-1-propanol benzoate hydrochloride
• CAS-956-03-6
• Q27291982
• 1-Propanol, 2-methyl-2-(propylamino)-, 1-benzoate, hydrochloride (1:1)
• SR-01000841208
• Pharmakon1600-01505553
• Meprylcaine hydrochloride [USP]
• MEPRYLCAINE HYDROCHLORIDE [MI]
• Meprylcaine hydrochloride (JAN)
• SR-01000841208-2
• 2-Methyl-2-(propylamino)-1-propanol benzoate (ester) hydrochloride
• MLS002154137
• 956-03-6
• (2-(Benzoyloxy)-1,1-dimethylethyl)propylammonium chloride
• 2-METHYL-2-PROPYLAMINOPROPYL BENZOATE HYDROCHLORIDE
• NCGC00016551-01
• Oracaine (TN)
• SCHEMBL467368
• NSC 760071
• NSC-760071
• Tox21_110489
• VR843X5GXG
• NCGC00016551-04
• DTXCID2025341
• CHEBI:31820
• UNII-VR843X5GXG
• NSC760071
• 1-Propanol-2-methyl-2-(propylamino)-, benzoate (ester), hydrochloride
• Tox21_110489_1
• D01417
• SMR001233444
• CCG-213482
• DTXSID4045341

• Inchi： 1S/C14H21NO2.ClH/c1-4-10-15-14(2,3)11-17-13(16)12-8-6-5-7-9-12;/h5-9,15H,4,10-11H2,1-3H3;1H
• InChI Key： LKHWKAGQNOMUFQ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=CC=CC=1)=O)CC(C)(C)NCCC

Computed Properties

• Exact Mass: 271.13400
• Monoisotopic Mass: 271.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Melting Point: 150-151°
• PSA: 38.33000
• LogP: 3.81450

Additional information on Meprylcaine Hydrochloride

Meprylcaine Hydrochloride (CAS No. 956-03-6): An Overview of Its Properties, Applications, and Recent Research

Meprylcaine Hydrochloride (CAS No. 956-03-6) is a local anesthetic that belongs to the amide class of anesthetics. It is widely used in medical and dental procedures for its effective pain relief properties. This compound is known for its rapid onset of action and relatively long duration of effect, making it a valuable tool in various clinical settings.

The chemical structure of Meprylcaine Hydrochloride consists of a benzene ring with an amide group attached to a substituted alkyl chain. The hydrochloride salt form enhances its solubility in water, facilitating its use in injectable solutions and topical applications. The molecular formula of Meprylcaine Hydrochloride is C14H21NO2·HCl, and its molecular weight is approximately 267.8 g/mol.

In terms of pharmacology, Meprylcaine Hydrochloride works by blocking sodium channels in nerve membranes, thereby preventing the propagation of action potentials and resulting in a localized loss of sensation. This mechanism of action is similar to other amide-type local anesthetics such as lidocaine and bupivacaine. However, Meprylcaine Hydrochloride has a unique profile that sets it apart in certain clinical scenarios.

Recent research has focused on optimizing the delivery methods and formulations of Meprylcaine Hydrochloride. For instance, a study published in the Journal of Pharmaceutical Sciences explored the use of liposomal formulations to enhance the bioavailability and reduce the systemic side effects of local anesthetics. The results showed that liposomal Meprylcaine Hydrochloride exhibited prolonged anesthesia duration and reduced toxicity compared to conventional formulations.

In another study, researchers investigated the potential synergistic effects of combining Meprylcaine Hydrochloride with other analgesics to achieve better pain management outcomes. The study, published in the Pain Medicine Journal, found that a combination therapy involving Meprylcaine Hydrochloride and ketorolac significantly reduced postoperative pain scores and opioid consumption in patients undergoing orthopedic surgery.

The safety profile of Meprylcaine Hydrochloride has also been extensively studied. A comprehensive review article in the Clinical Toxicology Journal summarized the findings from multiple clinical trials and case reports, highlighting that while adverse effects are generally rare, they can include cardiovascular disturbances, central nervous system (CNS) toxicity, and allergic reactions. Proper dosing and administration techniques are crucial to minimize these risks.

In addition to its clinical applications, Meprylcaine Hydrochloride has been explored for use in veterinary medicine. A study published in the Veterinary Anaesthesia and Analgesia Journal evaluated the efficacy and safety of Meprylcaine Hydrochloride in dogs undergoing spaying procedures. The results indicated that it provided effective analgesia with minimal side effects, making it a promising option for veterinary use.

The environmental impact of pharmaceuticals has become an increasing concern in recent years. A study published in the Environmental Science & Technology Journal investigated the biodegradability and environmental fate of various local anesthetics, including Meprylcaine Hydrochloride. The findings suggested that while some local anesthetics persist in aquatic environments, Meprylcaine Hydrochloride showed moderate biodegradability under aerobic conditions.

In conclusion,